![molecular formula C13H16BrNO3S B5678642 2-bromo-6-ethoxy-4-(4-morpholinylcarbonothioyl)phenol](/img/structure/B5678642.png)
2-bromo-6-ethoxy-4-(4-morpholinylcarbonothioyl)phenol
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Overview
Description
2-bromo-6-ethoxy-4-(4-morpholinylcarbonothioyl)phenol is a compound that has been the subject of various studies due to its interesting molecular structure and properties.
Synthesis Analysis
The synthesis of compounds similar to this compound often involves complex chemical reactions. For instance, the synthesis of related bromophenols may include steps like etherification, amination, and Nenitzescu reactions, which involve the use of bromo-propiophenone derivatives and ethanolamine, among other reactants (Dan, 2006).
Molecular Structure Analysis
Molecular structure analysis of similar compounds involves spectroscopic techniques like FT-IR, NMR, and X-ray diffraction. These techniques help in determining the geometric structure and the existence of different forms (like enol or keto) in solid and solvent media (Albayrak et al., 2011).
Chemical Reactions and Properties
These compounds often exhibit interesting chemical reactions and properties. For example, studies on similar compounds have shown interactions with DNA bases, and the presence of Fukui function, molecular electrostatic potential, and non-linear optical properties (Demircioğlu et al., 2019).
Physical Properties Analysis
Physical properties such as melting point, boiling point, solubility, and crystal structure can be determined using various analytical techniques. X-ray diffraction, in particular, is useful for understanding the crystalline nature and the solid-state structure of these compounds (Yıldırım et al., 2016).
Chemical Properties Analysis
Chemical properties like reactivity, stability, and tautomerism are important aspects. These properties can be influenced by factors such as the presence of bromo or ethoxy groups, and the specific arrangement of molecular orbitals. Computational methods like density functional theory (DFT) are often used to predict these properties (Zeyrek et al., 2015).
properties
IUPAC Name |
(3-bromo-5-ethoxy-4-hydroxyphenyl)-morpholin-4-ylmethanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrNO3S/c1-2-18-11-8-9(7-10(14)12(11)16)13(19)15-3-5-17-6-4-15/h7-8,16H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCFBQPNTXYPRLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C(=S)N2CCOCC2)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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